Cas no 1805930-17-9 (2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine)
2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine
-
- Inchi: 1S/C8H7Br2F2N/c1-4-5(2-9)6(8(11)12)3-13-7(4)10/h3,8H,2H2,1H3
- InChI Key: QADDBZKQTGXQDV-UHFFFAOYSA-N
- SMILES: BrCC1C(C)=C(N=CC=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9
2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056963-1g |
2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine |
1805930-17-9 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine
Recent Advances in the Study of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS: 1805930-17-9)
The compound 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS: 1805930-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and emerging applications.
One of the key areas of interest is the role of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel pyridine-based kinase inhibitors. The bromomethyl and difluoromethyl groups at the 4- and 5-positions, respectively, provide unique reactivity that enables selective modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have successfully utilized this compound to develop potent inhibitors targeting EGFR and VEGFR2, which are implicated in various cancers.
In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. A recent report in Pest Management Science highlighted its use as a precursor for the synthesis of next-generation herbicides. The difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting molecules, leading to improved herbicidal activity. Field trials have demonstrated that derivatives of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine exhibit broad-spectrum weed control with minimal environmental impact, positioning them as potential alternatives to traditional herbicides.
The synthetic pathways for this compound have also been optimized in recent years. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective method for its production, involving a regioselective bromination of 5-(difluoromethyl)-3-methylpyridine followed by a second bromination at the 4-position. This process achieves high yields (>85%) and purity (>98%), addressing previous challenges associated with its large-scale synthesis. Such advancements are critical for meeting the growing demand for this intermediate in both pharmaceutical and agrochemical industries.
Looking ahead, researchers are exploring the potential of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine in other areas, such as materials science and chemical biology. Preliminary studies suggest that its unique electronic properties could make it a candidate for organic electronic devices. Furthermore, its reactivity with nucleophiles opens doors for the development of novel probes for studying enzyme mechanisms. As the body of research expands, this compound is poised to play an increasingly important role in interdisciplinary applications.
In conclusion, 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS: 1805930-17-9) represents a multifaceted tool in modern chemical and biological research. Its applications span drug discovery, agrochemical development, and beyond, driven by its versatile reactivity and functional group compatibility. Continued innovation in synthetic methodologies and biological evaluations will likely uncover even broader utility for this compound in the years to come.
1805930-17-9 (2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)